Cas no 2107819-30-5 (4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)-
• CAS No: 2107819-30-5
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5277670
• Update Time: 2025-06-25

4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)-

• Inchi： 1S/C9H7N3O2S/c1-5-11-7(4-15-5)8-10-3-2-6(12-8)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： ZVPZRIQSAPZPTE-UHFFFAOYSA-N
• SMILES： C1(C2=CSC(C)=N2)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)-

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- (CAS: 2107819-30-5)

The compound 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- (CAS: 2107819-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyrimidine and thiazole moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique structural characteristics to modulate key biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- on cyclin-dependent kinases (CDKs), a family of enzymes critical for cell cycle regulation. The research demonstrated that derivatives of this compound exhibited nanomolar affinity for CDK2 and CDK6, with selectivity profiles superior to existing inhibitors. Molecular docking simulations revealed that the thiazole ring engages in key hydrophobic interactions within the ATP-binding pocket, while the pyrimidine carboxylate group forms hydrogen bonds with conserved residues. These findings suggest its potential as a lead compound for cancer therapeutics.

In parallel, a preprint from BioRxiv highlighted the compound's role in modulating inflammatory responses. Researchers observed that 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage models by targeting the NF-κB pathway. The study further identified its metabolite, 2107819-30-5-M1, as an active species with improved pharmacokinetic properties. These insights open new avenues for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic methodologies for 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- have also advanced. A 2024 Organic Process Research & Development paper detailed a scalable, one-pot synthesis route using microwave-assisted cyclization, achieving an 82% yield with minimal purification steps. This innovation addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies. Additionally, computational studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, further supporting its drug-like properties.

Despite these advancements, challenges remain. A recent review in Expert Opinion on Drug Discovery noted that off-target effects on unrelated kinases require mitigation through structural optimization. Current efforts focus on introducing substituents at the pyrimidine C5 position to enhance selectivity. Furthermore, in vivo toxicity studies are underway to evaluate long-term safety, with preliminary data expected in late 2024.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-thiazolyl)- represents a versatile scaffold with dual therapeutic potential in oncology and immunology. Its evolving chemistry and biology underscore the importance of interdisciplinary collaboration to accelerate translational applications. Future research should prioritize structure-activity relationship (SAR) studies and clinical validation to unlock its full therapeutic value.